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Introduction
This document provides detailed application notes and protocols for the use of the fluorescent

probe DiBAC₄(3) (Bis-(1,3-Dibutylbarbituric Acid)Trimethine Oxonol) in fluorescence

microscopy. DiBAC₄(3) is a lipophilic, anionic oxonol dye widely utilized for measuring relative

changes in cell membrane potential. Its fluorescence is highly sensitive to the transmembrane

potential, making it a valuable tool for researchers, scientists, and drug development

professionals in studying cellular electrophysiology, ion channel activity, and for high-

throughput screening of compounds that modulate membrane potential.[1][2][3][4]

Upon membrane depolarization, the negatively charged DiBAC₄(3) dye enters the cell and

binds to intracellular membranes and proteins, leading to a significant increase in fluorescence

intensity.[2][5][6] Conversely, membrane hyperpolarization results in the exclusion of the dye

from the cell and a decrease in fluorescence.[2] This response, although slower than some

other potentiometric probes, provides a robust and significant signal change, making it suitable

for a variety of applications, including live-cell imaging and flow cytometry.[1][7]

Quantitative Data Presentation
The photophysical and chemical properties of DiBAC₄(3) are summarized in the table below for

easy reference.
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Property Value References

Full Chemical Name
Bis-(1,3-Dibutylbarbituric

Acid)Trimethine Oxonol
[1][6]

Molecular Weight ~517 g/mol [8]

Excitation Maximum (λex) ~490-493 nm [1][6][9][10]

Emission Maximum (λem) ~516-517 nm [1][6][10]

Molar Extinction Coefficient ~146,000 cm⁻¹M⁻¹ [2]

Solubility DMSO, DMF, Ethanol [2]

Fluorescence Response Increases with depolarization [2][5]

Typical Working Concentration 100 nM - 10 µM [9][11][12]

Response Time Slow (seconds to minutes) [13]

Mechanism of Action and Signaling Pathway
DiBAC₄(3) is a slow-response, voltage-sensitive dye that partitions between the extracellular

medium and the cell's interior based on the membrane potential.[1][8] In a polarized cell with a

negative internal charge, the anionic dye is largely excluded. When the membrane depolarizes

(becomes less negative), the dye translocates across the plasma membrane and accumulates

inside the cell. Once inside, it binds to hydrophobic intracellular components, such as lipid

membranes and proteins, which causes a significant enhancement of its fluorescence.[2][6][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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